Cas no 2384312-39-2 (3-bromo-1-ethyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-bromo-1-ethyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2384312-39-2
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• CID: 5613898
• PubChem ID: 165671725
• Update Time: 2025-10-29

3-bromo-1-ethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2384312-39-2
• 3-bromo-1-ethyl-1H-pyrazole-5-carboxylic acid
• EN300-33325849
• 1H-Pyrazole-5-carboxylic acid, 3-bromo-1-ethyl-

• Inchi： 1S/C6H7BrN2O2/c1-2-9-4(6(10)11)3-5(7)8-9/h3H,2H2,1H3,(H,10,11)
• InChI Key： SBQPUGIOFGONHX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)N(CC)N=1

Computed Properties

• Exact Mass: 217.96909g/mol
• Monoisotopic Mass: 217.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 360.8±27.0 °C(Predicted)
• pka: 2.81±0.10(Predicted)

Additional information on 3-bromo-1-ethyl-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-bromo-1-ethyl-1H-pyrazole-5-carboxylic acid (CAS No. 2384312-39-2)

3-bromo-1-ethyl-1H-pyrazole-5-carboxylic acid (CAS No. 2384312-39-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This pyrazole derivative is characterized by its unique molecular structure, which includes a bromine substituent and a carboxylic acid functional group. These features make it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

The compound's CAS number 2384312-39-2 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its systematic name, 3-bromo-1-ethyl-1H-pyrazole-5-carboxylic acid, reflects its IUPAC nomenclature, which is critical for accurate communication in scientific literature. The presence of the bromine atom enhances its reactivity, making it a valuable building block for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

In recent years, the demand for pyrazole-based compounds has surged, driven by their role in developing kinase inhibitors and antibacterial agents. A common query among researchers is, "What are the synthetic routes for 3-bromo-1-ethyl-1H-pyrazole-5-carboxylic acid?" Typically, this compound is synthesized through bromination of 1-ethyl-1H-pyrazole-5-carboxylic acid, followed by purification via recrystallization or chromatography. Its carboxylic acid group also allows for further derivatization, such as esterification or amide formation, expanding its utility in medicinal chemistry.

Another trending topic is the compound's stability and storage conditions. Users often search for "How to store 3-bromo-1-ethyl-1H-pyrazole-5-carboxylic acid?" Proper storage in a cool, dry environment under inert atmosphere is recommended to prevent degradation. Additionally, its solubility in polar solvents like DMSO or methanol makes it suitable for various experimental setups. These practical insights are crucial for laboratories handling this compound.

From an industrial perspective, CAS No. 2384312-39-2 is gaining traction as a key intermediate in agrochemical formulations. Its structural motif aligns with the design of herbicides and pesticides, addressing global challenges in sustainable agriculture. Environmental compatibility and low toxicity profiles are frequently discussed, aligning with the growing emphasis on green chemistry principles.

In summary, 3-bromo-1-ethyl-1H-pyrazole-5-carboxylic acid (CAS No. 2384312-39-2) is a multifaceted compound with broad applications. Its synthesis, reactivity, and practical handling are subjects of ongoing research, reflecting its importance in advancing scientific and industrial innovation. As interest in heterocyclic chemistry continues to rise, this compound remains a focal point for future developments.